![molecular formula C26H23NO4 B2418410 3-(4-methoxyphenyl)-9-(1-phenylethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one CAS No. 951981-33-2](/img/structure/B2418410.png)
3-(4-methoxyphenyl)-9-(1-phenylethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
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Description
3-(4-methoxyphenyl)-9-(1-phenylethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C26H23NO4 and its molecular weight is 413.473. The purity is usually 95%.
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Scientific Research Applications
Material Science and Photodynamic Applications
Research on oxazine derivatives has highlighted their utility in material science, particularly due to their photochromic properties. A study by Deniz et al. (2009) synthesized a series of photochromic [1,3]oxazines to investigate their photochemical properties in solution and within rigid polymer matrices. These compounds, which share a common molecular skeleton with fused 3H-indole and nitrobenzooxazine heterocycles, exhibit promising photochromic responses that could be leveraged in the development of smart materials and optical storage devices (Deniz, M., Tomasulo, M., Sortino, S., & Raymo, F., 2009).
Synthetic Chemistry and Organic Synthesis
The versatility of oxazine derivatives in synthetic chemistry is well-documented, with numerous studies exploring their synthesis and transformation into various bioactive compounds. For instance, Nicolaides et al. (1996) demonstrated the synthesis of 1-methoxy-1H-phenanthro[9,10-c][1,2]oxazine and its transformation into triphenylene-o-dicarboxylic derivatives. This work illustrates the synthetic utility of oxazine derivatives in constructing complex molecular architectures, which could be applicable to the synthesis of novel organic compounds with potential pharmaceutical applications (Nicolaides, D. N., Awad, R., Papageorgiou, G., Stephanidou-Stephanatou, J., Terzis, A., & Raptopoulou, C., 1996).
Pharmaceutical Research
Oxazine derivatives have been studied for their pharmacological activities, including antioxidant and anticancer properties. Mahmoud et al. (2017) prepared various fused oxazine compounds and evaluated their antioxidant and anticancer activities. The study underscores the potential of oxazine derivatives in the development of new therapeutic agents targeting oxidative stress and cancer (Mahmoud, N. F. H., El-Bordany, E. A., & Elsayed, G. A., 2017).
properties
IUPAC Name |
3-(4-methoxyphenyl)-9-(1-phenylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23NO4/c1-17(18-6-4-3-5-7-18)27-14-22-24(31-16-27)13-12-21-25(28)23(15-30-26(21)22)19-8-10-20(29-2)11-9-19/h3-13,15,17H,14,16H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCSLZAVETSLTCB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N2CC3=C(C=CC4=C3OC=C(C4=O)C5=CC=C(C=C5)OC)OC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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